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Compound of Interest

1,5-Dimethyl-1H-pyrazol-4-amine
Compound Name:
dihydrochloride
CAS No.: 1147211-80-0
Cat. No.: B1522061
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold as a
Cornerstone of Modern Medicinal Chemistry

The pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms,
stands as a "privileged scaffold” in medicinal chemistry. Its remarkable versatility is evidenced
by its presence in a multitude of blockbuster drugs, including the anti-inflammatory agent
Celecoxib (Celebrex) and the erectile dysfunction treatment Sildenafil (Viagra).[1] The pyrazole
nucleus is not merely a structural component; its unique physicochemical properties, including
metabolic stability and the ability to act as both a hydrogen bond donor and acceptor, allow it to
form critical interactions with a wide range of biological targets.[2][3] This has led to the
development of pyrazole-containing compounds with a vast spectrum of pharmacological
activities, such as anticancer, anti-inflammatory, antimicrobial, analgesic, and neuroprotective
effects.[4][5][6]

The success of approved pyrazole-based drugs has fueled intensive research into novel
derivatives.[7][8] The development pipeline, from initial concept to a potential clinical candidate,
is a systematic process involving rational design, chemical synthesis, and rigorous biological
evaluation. This guide provides a detailed overview and field-proven protocols for the key
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stages in the discovery of novel pyrazole-based therapeutic agents, focusing on an anticancer
drug discovery workflow as a representative example.

Part 1: Synthesis of Pyrazole-Based Compound
Libraries

Expertise & Experience: The Rationale for Library Synthesis

The foundation of any small-molecule drug discovery program is the creation of a chemical
library. A library of structurally diverse yet related pyrazole analogues is essential for
establishing Structure-Activity Relationships (SAR). By systematically modifying substituents at
different positions on the pyrazole core, researchers can identify which chemical features
enhance potency, selectivity, and drug-like properties. The most robust and widely used
method for constructing polysubstituted pyrazoles is the cyclocondensation of a 1,3-dicarbonyl
compound (or an equivalent) with a hydrazine derivative.[7][9] This approach is highly efficient
and allows for significant diversity by varying both starting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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